![molecular formula C7H5BrFNO B2996354 2-Amino-4-bromo-3-fluorobenzaldehyde CAS No. 2060041-53-2](/img/structure/B2996354.png)
2-Amino-4-bromo-3-fluorobenzaldehyde
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Overview
Description
2-Amino-4-bromo-3-fluorobenzaldehyde is a chemical compound with the molecular formula C7H5BrFNO. It has a molecular weight of 218.03 . It is typically stored at room temperature and is a solid in its physical form .
Molecular Structure Analysis
The molecular structure of 2-Amino-4-bromo-3-fluorobenzaldehyde consists of a benzene ring substituted with an amino group (NH2), a bromo group (Br), a fluoro group (F), and a formyl group (CHO). The exact positions of these substituents on the benzene ring can vary .Chemical Reactions Analysis
Fluorobenzaldehyde, a similar compound, can be used as a synthetic intermediate because the fluorine can be replaced via an oxidation reaction . Due to the aldehyde group, the fluorobenzaldehydes can be used to make a variety of Schiff base compounds through a condensation reaction .Physical And Chemical Properties Analysis
2-Amino-4-bromo-3-fluorobenzaldehyde is a solid at room temperature .Scientific Research Applications
Synthetic Intermediate
Fluorobenzaldehyde, which includes 2-Amino-4-bromo-3-fluorobenzaldehyde, can be used as a synthetic intermediate . The fluorine in the compound can be replaced via oxidation reaction .
Schiff Base Compounds
Due to the aldehyde group, the fluorobenzaldehydes can be used to make a variety of Schiff base compounds through a condensation reaction . Some of these Schiff base compounds have antimicrobial properties .
Pharmaceutical Chemistry
Benzaldehyde derivatives, including 2-Amino-4-bromo-3-fluorobenzaldehyde, are commonly employed in the field of pharmaceutical chemistry . They can be designed to increase the oxygen affinity of human hemoglobin and to inhibit sickle erythrocytes .
Chemical Industry
In the chemical industry, benzaldehyde derivatives are used in the production of flavoring agents, agrochemicals, cosmetics, textiles, and dyes .
Metal Coordination Chemistry
Benzaldehyde derivatives serve as ligands in metal coordination chemistry . They can form complexes with various metals, which can have a wide range of applications.
Spectroscopic Studies
Benzaldehyde and its derivatives have been the subject of several spectroscopic studies . These studies can provide valuable insights into the properties and behaviors of these compounds.
Synthesis of Other Compounds
For example, 3-Bromo-4-fluorobenzaldehyde, a compound similar to 2-Amino-4-bromo-3-fluorobenzaldehyde, has been used in the synthesis of 4-fluoro-3-phenoxybenzoic acid-glycine .
Ultrasound Irradiation Method
It has also been used in the synthesis of Schiff bases of 4-nitroaniline/ 2,4-dinitroaniline/3,4-dichloroaniline/4-methoxy-3-nitro aniline via the ultrasound irradiation method .
Safety and Hazards
Mechanism of Action
Target of Action
It’s known that similar compounds can target a variety of biochemical processes . For instance, fluorobenzaldehydes can be used to make a variety of Schiff base compounds through a condensation reaction .
Mode of Action
The mode of action of 2-Amino-4-bromo-3-fluorobenzaldehyde involves interactions with its targets that lead to changes in their function. For instance, it can participate in free radical reactions . In such reactions, a molecule like N-bromosuccinimide (NBS) loses the N-bromo atom, leaving behind a succinimidyl radical (S·). This radical can then remove a hydrogen atom from the target molecule to form succinimide (SH), leading to various downstream effects .
Biochemical Pathways
For example, fluorobenzaldehydes can be used to make a variety of Schiff base compounds, which have been shown to have antimicrobial properties .
Result of Action
For example, fluorobenzaldehydes can be used to make a variety of Schiff base compounds, some of which have antimicrobial properties .
properties
IUPAC Name |
2-amino-4-bromo-3-fluorobenzaldehyde |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5BrFNO/c8-5-2-1-4(3-11)7(10)6(5)9/h1-3H,10H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IEWQADGVLASNGW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1C=O)N)F)Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5BrFNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
218.02 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-4-bromo-3-fluorobenzaldehyde | |
CAS RN |
2060041-53-2 |
Source
|
Record name | 2-amino-4-bromo-3-fluorobenzaldehyde | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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